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Compound of Interest

Compound Name: H-Glu-Ser-Leu-Phe-OH

CAS No.: 286471-35-0

Cat. No.: B1448978

Get Quote

Understanding the physicochemical properties of ESLF is essential for experimental design,

synthesis, and predicting receptor interactions.
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Property Value Description

Sequence Glu-Ser-Leu-Phe (E-S-L-F)
N-terminal Glutamic Acid to C-

terminal Phenylalanine.[1][2]

Molecular Weight ~494.54 g/mol
Suitable for solid-phase

peptide synthesis (SPPS).

Charge (pH 7.4) Net Negative (-1)

Glu (-1), Ser (0), Leu (0), Phe

(0). The N-terminus is +1, C-

terminus -1.

Hydrophobicity Amphipathic

Contains a hydrophilic N-

terminus (Glu, Ser) and a

hydrophobic C-terminus (Leu,

Phe).

Solubility Moderate

Soluble in water/PBS; may

require small amounts of

DMSO for high concentrations

due to the Leu-Phe tail.

Stability Protease Sensitive

Susceptible to

aminopeptidases and

carboxypeptidases in serum;

requires modifications (e.g.,

acetylation, amidation) for in

vivo stability.

Signaling Context I: The Fibrinopeptide B (FPB)
Pathway
Mechanism: Chemotaxis and Inflammatory Recruitment

The ESLF sequence is a conserved core motif found within Fibrinopeptide B (specifically in

primate species like Macaca fuscata), which is released from fibrinogen during coagulation.

Unlike Fibrinopeptide A, FPB acts as a potent chemoattractant for neutrophils and

macrophages, linking coagulation to inflammation.
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The Signaling Cascade
The release of the peptide containing the ESLF motif triggers a G Protein-Coupled Receptor

(GPCR) cascade in neutrophils, mimicking the action of bacterial peptides (like fMLP) but with

distinct receptor specificity.

Pathway Logic:

Ligand Binding: The ESLF-containing peptide binds to a specific G

i-coupled receptor on the neutrophil surface.

G-Protein Activation: Exchange of GDP for GTP on the G

i subunit; release of G

subunits.

Effector Activation:

PLC

Activation: Cleaves PIP2 into IP3 and DAG.

Calcium Flux: IP3 triggers Ca

release from the ER, activating actin-myosin contraction (cell motility).

PI3K/Akt Pathway: G

recruits PI3K, generating PIP3, which localizes Rac-GEFs to the leading edge, driving
actin polymerization (chemotaxis).

Experimental Workflow: Neutrophil Chemotaxis Assay
To validate the bioactivity of ESLF-containing peptides, a Boyden Chamber (Transwell) assay

is the gold standard.

Protocol:
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Isolation: Isolate primary neutrophils from whole blood using a density gradient (e.g., Ficoll-

Paque).

Preparation: Resuspend cells in HBSS + 0.1% BSA (serum-free to avoid background).

Chamber Setup:

Lower Chamber: Add synthetic ESLF peptide (10 nM - 10

M). Include fMLP (100 nM) as a positive control and buffer alone as negative.

Upper Chamber: Add

neutrophils.

Incubation: 37°C, 5% CO

for 45-60 minutes.

Quantification: Count cells that migrated to the lower chamber using flow cytometry or

automated counting.

Validation: Pre-treat cells with Pertussis Toxin (PTX) (100 ng/mL) to confirm G

i dependency. If migration is blocked, the pathway is confirmed.
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Figure 1: Signal transduction pathway for ESLF-mediated neutrophil chemotaxis via G
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i-coupled receptors.

Signaling Context II: LHR Constitutive Activation
Mechanism: Structural Mimicry and Helix Destabilization[3]

In the context of the Luteinizing Hormone Receptor (LHR), "Glu-Ser-Leu-Phe" refers to a

specific set of amino acid substitutions at position Asp578 in Transmembrane Helix VI (TM6).

This is a critical case study in structural signaling biology.

Wild Type: Aspartate (Asp578) maintains the receptor in a "closed" (inactive) state via inter-

helical hydrogen bonds.

The "ESLF" Effect: Substitution of Asp578 with Glu, Ser, Leu, or Phe disrupts these bonds.

Glu: Charge is maintained but length changes, causing steric clash.

Ser/Leu/Phe: Loss of the negative charge or introduction of bulk (Phe) destabilizes the

inactive conformation.

Consequence: The receptor shifts spontaneously to the active state (

) without ligand (LH/hCG), constitutively activating G

s (cAMP) and G

q (IP3). This mechanism is relevant for developing allosteric modulators or inverse agonists.

Experimental Workflow: cAMP Accumulation Assay
To test if a peptide or mutation induces this signaling state:

Transfection: Transfect HEK293 cells with Wild-Type LHR or Mutant LHR (Asp578

Phe).

Starvation: Serum-starve cells for 4 hours to reduce basal signaling.

Stimulation: Treat with/without LH (ligand).

Lysis & Detection: Lyse cells and measure cAMP using a FRET-based biosensor or ELISA.
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Result Interpretation:

WT: Low basal cAMP, high induced cAMP.

ESLF Mutant: High basal cAMP (constitutive activity).

Therapeutic Implications & Drug Development
The ESLF motif offers two distinct avenues for drug development:

Anti-Inflammatory Peptidomimetics:

Target: The Fibrinopeptide B receptor on neutrophils.

Strategy: Design antagonists based on the ESLF scaffold (e.g., replacing Glu with a D-

amino acid or modifying the Phe ring) to block neutrophil recruitment in acute inflammation

or thrombosis.

GPCR Modulators:

Target: Class A GPCRs (LHR, FSHR, TSHR).

Strategy: Understanding how the "Leu-Phe" bulk at specific transmembrane positions

forces receptor activation allows the design of small molecule inverse agonists that

stabilize the inactive conformation, treating conditions like Familial Male-Limited

Precocious Puberty (FMPP) caused by these mutations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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